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Compound of Interest

Compound Name: trans-2-Hexene

CAS No.: 4050-45-7

Cat. No.: B3021470 Get Quote

Executive Directive
Do not treat trans-2-hexene as generic organic waste. Due to its flash point of approximately

-20°C (-4°F), trans-2-hexene is a Class IB Flammable Liquid.[1][2] It poses a severe static

ignition hazard and requires strict segregation from oxidizing agents.[1][2] The following

protocol mandates a "Zero-Static" transfer environment and strict RCRA D001 compliance.

Chemical Profile & Risk Assessment
Effective disposal requires understanding the physical properties that drive risk.[1][2] trans-2-
Hexene is a non-polar, volatile hydrocarbon.[1][2] Its low conductivity makes it a static

accumulator, meaning it can generate enough charge during pouring to ignite its own vapors.[1]

[2]

Table 1: Critical Disposal Parameters
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Parameter Value Operational Implication

CAS Number 4050-45-7
Unique identifier for waste

manifests.[1][2]

Flash Point ~ -20°C to -27°C (Closed Cup)
High Risk. Vapors can ignite at

freezer temperatures.[1][2]

Boiling Point 68°C - 69°C

High volatility; vapor pressure

builds quickly in sealed waste

containers.[1][2]

Density 0.674 g/mL

Lighter than water.[1][2] Will

float on aqueous layers,

increasing evaporation surface

area.[1][2]

Solubility Immiscible in water

Do not attempt to dilute with

water.[1][2] Must be treated as

non-halogenated organic

solvent.[1][2]

RCRA Code D001 (Ignitable)

Mandatory federal waste

classification (40 CFR 261.21).

[2]

Pre-Disposal Protocol: The "Self-Validating" Setup
A self-validating system prevents error before it occurs.[1][2] Before handling waste, verify the

following three conditions:

Segregation Verification:

The Rule: Never mix trans-2-hexene with oxidizers (e.g., Nitric acid, Peroxides,

Permanganates).[1][2]

The Causality: This mixture can lead to immediate exothermic runaway reactions or

detonation.[1][2]
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Validation: Check the waste container label. If it says "Oxidizer" or contains aqueous acidic

waste, STOP.[1][2]

Container Selection:

Preferred: FM-approved Safety Disposal Can (Type I or II) with a spring-closing lid and

flame arrester.[1][2]

Acceptable: High-density polyethylene (HDPE) or glass carboy, only if stored in a

flammables cabinet.[1][2]

Prohibited: Standard consumer-grade plastics or open beakers.[1][2]

Static Grounding (Critical):

The Rule: Always bond the receiving container to the source container or ground if

transferring volumes >4 Liters.[1][2]

The Causality: Non-polar solvents accumulate static charge during flow.[1][2] Without a

ground path, a spark can jump to the metal rim, igniting the vapor trail.[1][2]

Step-by-Step Disposal Workflow
Phase A: Waste Accumulation[1]

Don PPE: Flame-resistant lab coat, splash goggles, and Nitrile gloves (0.11 mm thickness

provides incidental splash protection; for prolonged contact, use Viton).[1][2]

Prepare the Container: Ensure the waste container is labeled "Hazardous Waste" and

"Flammable."[1][2]

Transfer:

Perform all transfers inside a certified chemical fume hood.[1][2]

Use a funnel with a long stem to minimize splashing and static generation.[1][2]

Expert Tip: If using a metal drum, attach a grounding wire to a verified earth ground before

opening the bung.[1][2]
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Seal: Close the container immediately after addition. Do not leave the funnel in the neck.[1]

[2]

Phase B: Labeling & Documentation (RCRA Compliance)
Failure to label is the #1 cause of EPA fines.[1][2]

Label Content:

Full Chemical Name: "trans-2-Hexene Waste" (No formulas/abbreviations).[1][2]

Hazard Class: "Ignitable" or "Flammable."[1][2]

Waste Stream: Classify as Non-Halogenated Organic Solvent.[1][2]

Phase C: Final Disposal
Storage: Move full containers to a dedicated Satellite Accumulation Area (SAA). This area

must be inspected weekly.

Pickup: Contact your Environmental Health & Safety (EHS) department or licensed

hazardous waste contractor for incineration.[1][2]

Method: The standard industry disposal method is incineration in a permitted hazardous

waste combustor (combustion chamber >1000°C) to ensure complete destruction of the

hydrocarbon backbone.[1][2]

Visual Workflow: Decision Logic
The following diagram illustrates the decision logic for safe disposal.
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Start: trans-2-Hexene Waste

Is it mixed with other chemicals?

Analyze Mixture Compatibility

Yes

Select Container:
Safety Can / HDPE

(Grounding Required)

No (Pure)

Contains Oxidizers?
(HNO3, H2O2, etc.)

STOP: Segregate Immediately.
Do NOT mix streams.

Yes

Contains Halogens?
(DCM, Chloroform)

No

Stream A:
Non-Halogenated Organic

No

Stream B:
Halogenated Organic

Yes

Label: 'Hazardous Waste'
Code: D001 (Ignitable)

Store in Flammables Cabinet
(Cool, Ventilated)

Final Disposal:
Incineration via Licensed Contractor
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Figure 1: Decision matrix for the segregation and containerization of trans-2-hexene waste

streams.

Emergency Contingencies
In the event of a spill, immediate action is required due to the high flammability.[1][2][3]

Evacuate & Isolate: Clear the area of personnel. Remove all ignition sources (Bunsen

burners, hot plates).[1][2]

Contain: Do not use paper towels (combustible). Use vermiculite, diatomaceous earth, or

commercial non-combustible absorbent pads.[1][2]

Clean: Using non-sparking tools (plastic scoop), transfer absorbed material into a disposal

container.[1][2]

Ventilate: Increase air exchange in the lab if safe to do so.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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